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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960 Get Quote

Essential Safety and Handling Guide for
Tellurium-122
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tellurium-122. As Tellurium-122 is a stable, non-radioactive isotope, the primary hazards are

chemical in nature. Adherence to these procedures is essential for ensuring laboratory safety

and minimizing risk.

Chemical Hazard Data
Tellurium and its compounds are toxic.[1] Inhalation, ingestion, and skin contact are potential

routes of exposure.[2] Acute effects can include irritation of the respiratory tract, skin, and eyes.

[3][4] A characteristic symptom of tellurium exposure is a garlic-like odor on the breath, sweat,

and urine, which can occur even at low exposure levels.[2][3][5] Chronic exposure may affect

the liver, kidneys, and central nervous system.[4][6]
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Hazard Data Point Value / Description Source

Appearance

Dark-gray to brown amorphous

powder or a silvery-white,

brittle solid.[2][7]

[2][7]

Odor Odorless.[2] [2]

Routes of Exposure
Inhalation, ingestion, skin

and/or eye contact.[2]
[2]

Acute Symptoms

Garlic breath, sweating, dry

mouth, metallic taste,

drowsiness, anorexia, nausea,

dermatitis.[2]

[2]

Chronic Effects
May affect the liver, kidneys,

and nervous system.[4][6]
[4][6]

OSHA PEL TWA 0.1 mg/m³ [2]

NIOSH REL TWA 0.1 mg/m³ [2]

ACGIH TLV TWA 0.1 mg/m³ [2]

Operational Plan: Handling Tellurium-122
A systematic approach to handling Tellurium-122 is crucial to minimize exposure risk. The

following workflow outlines the necessary steps for safe handling.
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Figure 1. Step-by-step workflow for the safe handling of Tellurium-122.
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Experimental Protocol for Handling:

Preparation:

Personal Protective Equipment (PPE): Before entering the designated handling area, don

the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[8] Always inspect gloves

for integrity before use.[8]

Eye Protection: Safety glasses with side shields or chemical splash goggles are

required.[9]

Lab Coat: A flame-resistant lab coat should be worn to protect from spills.

Respiratory Protection: If there is a potential for airborne dust or aerosols, a NIOSH-

approved respirator with a particulate filter (e.g., N95) is necessary.[2]

Work Area Setup: All handling of Tellurium-122 should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[3] Ensure an eyewash station and

safety shower are readily accessible.[10]

Materials: Gather all necessary equipment and reagents before beginning the experiment

to minimize movement in and out of the handling area.

Handling:

Weighing and Transfer: When weighing or transferring Tellurium-122 powder, do so

carefully to avoid generating dust. Use a spatula or other appropriate tool.

Experimental Procedures: Conduct all experimental steps within the designated and

ventilated workspace. Avoid direct contact with the material.

Cleanup and Disposal:

Decontamination: Thoroughly decontaminate all work surfaces and equipment after use

with an appropriate cleaning agent.
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Waste Packaging: Place all contaminated materials, including disposable gloves, weigh

boats, and wipes, into a clearly labeled, sealed container for hazardous waste.

Disposal: Dispose of the waste according to your institution's and local regulations for

hazardous chemical waste.[3]

Post-Handling:

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Dispose of

single-use items in the designated waste stream.

Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.[8] Do

not eat, drink, or smoke in the laboratory area.[7]

Disposal Plan for Tellurium-122 Waste
Proper disposal of Tellurium-122 waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Generation

Segregate Waste
(Solid vs. Liquid)

Contain Solid Waste
in Sealed, Labeled Container

Contain Liquid Waste
in Sealed, Labeled Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Certified Waste Disposal Vendor
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Figure 2. Logical workflow for the proper disposal of Tellurium-122 waste.

Disposal Protocol:

Segregation: At the point of generation, segregate Tellurium-122 waste from other waste

streams. Separate solid waste (e.g., contaminated gloves, wipes, and plasticware) from

liquid waste (e.g., solutions containing tellurium).

Containment:

Solid Waste: Place in a durable, leak-proof container with a secure lid.

Liquid Waste: Collect in a compatible, shatter-resistant container with a screw-top cap. Do

not overfill containers.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name ("Tellurium-122"), and the primary hazard (e.g., "Toxic").

Storage: Store sealed waste containers in a designated, secondary containment area that is

secure and away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a certified hazardous waste

disposal vendor.[11] Do not dispose of tellurium waste down the drain or in regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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